Cas no 23558-10-3 (Methyl (2R,3R,4S,5R)-2-acetamido-3,4,5,6-tetrahydroxyhexanoate)

• Product Name: Methyl (2R,3R,4S,5R)-2-acetamido-3,4,5,6-tetrahydroxyhexanoate
• CAS No: 23558-10-3
• MF: C₉H₁₇NO₇
• MW: 251.233783483505
• CID: 2660267
• Update Time: 2023-08-06

Methyl (2R,3R,4S,5R)-2-acetamido-3,4,5,6-tetrahydroxyhexanoate Chemical and Physical Properties

Names and Identifiers

• 2-Acetylamino-2-deoxy-D-gluconic acid methyl ester
• Methyl (2R,3R,4S,5R)-2-acetamido-3,4,5,6-tetrahydroxyhexanoate

• Inchi： 1S/C9H17NO7/c1-4(12)10-6(9(16)17-2)8(15)7(14)5(13)3-11/h5-8,11,13-15H,3H2,1-2H3,(H,10,12)/t5-,6-,7-,8-/m1/s1
• InChI Key： ZCTVTJWQAJPYGY-WCTZXXKLSA-N
• SMILES： O[C@H]([C@H](C(=O)OC)NC(C)=O)[C@@H]([C@@H](CO)O)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 270
• Topological Polar Surface Area: 136